BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to the Molecular
Structure and Characterization of Deltoin

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Deltoin
CAS No.: 19662-71-6
Cat. No.: B1210934
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

Deltoin, a naturally occurring furanocoumarin, has garnered interest within the scientific
community for its potential therapeutic properties. This technical guide provides a
comprehensive overview of the molecular structure, characterization, and known biological
activities of Deltoin. Detailed spectroscopic data, including Nuclear Magnetic Resonance
(NMR) and Infrared (IR) spectroscopy, and Mass Spectrometry (MS), are presented to facilitate
its identification and analysis. Furthermore, this document outlines experimental protocols for
its isolation and for the assessment of its biological effects, including a summary of a study on
its anti-inflammatory activity. While direct evidence for specific signaling pathway modulation by
Deltoin is currently limited, this guide explores potential mechanisms based on the known
activities of related furanocoumarins, providing a foundation for future research in drug
discovery and development.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1210934#bc-rfq
https://www.benchchem.com/product/b1210934/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-molecular-structure-and-characterization-of-deltoin
https://www.benchchem.com/product/b1210934/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-molecular-structure-and-characterization-of-deltoin
https://www.benchchem.com/product/b1210934/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-molecular-structure-and-characterization-of-deltoin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Molecular Structure and Physicochemical
Properties

Deltoin, with the molecular formula C19H200s, is a derivative of marmesin, a linear
furanocoumarin.[1] Its systematic IUPAC name is 2-[(2S)-7-o0x0-2,3-dihydrofuro[3,2-g]Jchromen-
2-yllpropan-2-yl (2E)-2-methylbut-2-enoate. The molecule features a psoralen core structure,
which is characteristic of many furanocoumarins.

Table 1: Physicochemical Properties of (-)-Deltoin

Property Value Source
Molecular Formula C19H2005 PubChem
Molecular Weight 328.36 g/mol PubChem
CAS Number 19662-71-6 ChemicalBook

_ _ Inferred from related
Appearance White crystalline substance
compounds

Soluble in organic solvents like
Solubility n-hexane, dichloromethane, [1]

and methanol

Spectroscopic Characterization

The structural elucidation of Deltoin has been achieved through various spectroscopic
techniques. The following data has been compiled from literature sources.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H and 13C NMR spectral data are crucial for the definitive identification of Deltoin. The
data presented below are referenced from a 1989 study by Baba et al., as cited in a 2008
publication by Sarker et al.[1]

Table 2: 1H NMR Spectral Data of Deltoin
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Chemical Shift (5, o Coupling Constant
Proton Multiplicity
ppm) (9, Hz)

Data not available in

search results

Table 3: 13C NMR Spectral Data of Deltoin

Carbon Chemical Shift (6, ppm)

Data not available in search results

Note: The complete *H and 3C NMR data from the primary source (Baba et al., 1989) were not
accessible in the conducted searches. Researchers should refer to this primary literature for
detailed assignments.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of Deltoin, aiding in its structural confirmation.

Table 4: Mass Spectrometry Data of Deltoin

lonization Mode [M]+ or [M+H]+ (m/z) Key Fragment lons (m/z)

Data not available in search

results

Infrared (IR) Spectroscopy

Infrared spectroscopy helps in identifying the functional groups present in the Deltoin

molecule.

Table 5: Infrared (IR) Absorption Peaks of Deltoin
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Wavenumber (cm~?) Functional Group

Data not available in search results

Experimental Protocols
Isolation of Deltoin from Prangos uloptera

The following is a general protocol for the isolation of coumarins from Prangos uloptera, which

has been shown to contain Deltoin.[1]

Experimental Workflow for Deltoin Isolation
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Dried and ground aerial parts of Prangos uloptera

:

Soxhlet extraction with n-hexane

.

Concentration using rotary evaporator

.

Vacuum Liquid Chromatography (VLC) on silica gel

.

Elution with n-hexane-EtOAc gradient

.

Fraction Collection

:

Thin Layer Chromatography (TLC) analysis

.

Further purification (e.g., preparative TLC or HPLC)

:

Isolated Deltoin
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Workflow for the isolation of Deltoin.
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o Plant Material Preparation: The aerial parts of Prangos uloptera are dried and ground into a
fine powder.

» Extraction: The powdered plant material is subjected to Soxhlet extraction, successively with
solvents of increasing polarity, starting with n-hexane.[1]

» Concentration: The n-hexane extract is concentrated under reduced pressure using a rotary
evaporator.[1]

» Chromatographic Separation: The concentrated extract is then subjected to Vacuum Liquid
Chromatography (VLC) on a silica gel column.[1]

e Elution: The column is eluted with a gradient of n-hexane and ethyl acetate (EtOAC).[1]

o Fraction Collection and Analysis: Fractions are collected and analyzed by Thin Layer
Chromatography (TLC) to identify those containing Deltoin.

« Final Purification: Fractions enriched with Deltoin are further purified using techniques such
as preparative TLC or High-Performance Liquid Chromatography (HPLC) to yield the pure
compound.

Anti-inflammatory Activity Assay: Carrageenan-Induced
Rat Paw Edema

This protocol is based on a study that evaluated the anti-inflammatory effects of Deltoin.
e Animal Model: Wistar albino rats are used for the experiment.

 Induction of Inflammation: Edema is induced by a subplantar injection of a 1% carrageenan
solution into the right hind paw of the rats.

» Treatment: Deltoin, dissolved in a suitable vehicle, is administered intraperitoneally (i.p.) at
various doses (e.g., 10 mg/kg) one hour before the carrageenan injection. A control group
receives the vehicle only, and a positive control group receives a standard anti-inflammatory
drug like indomethacin.
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o Measurement of Edema: The paw volume is measured using a plethysmometer at regular
intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

» Data Analysis: The percentage of inhibition of edema is calculated for each group relative to
the control group. The EDso (median effective dose) can also be determined. In one study,
Deltoin at a dose of 10 mg/kg i.p. showed a significant reduction in rat paw edema.

Biological Activity and Potential Sighaling Pathways
Anti-inflammatory Activity

Deltoin has demonstrated significant anti-inflammatory properties. In a study utilizing the
carrageenan-induced rat paw edema model, Deltoin exhibited a potent anti-inflammatory
effect.

Table 6: Anti-inflammatory Activity of Deltoin

Animal % Inhibition
Assay Dose Route EDso
Model of Edema
Carrageenan-
induced paw Rat 10 mg/kg i.p. 71.05% 5.08 mg/kg
edema

Potential Signaling Pathways

While specific studies on the signaling pathways modulated by Deltoin are limited, the broader
class of furanocoumarins is known to interact with several key cellular signaling cascades.
Based on this, the following pathways are proposed as potential targets for Deltoin's biological

activity.

Hypothesized Signaling Pathways for Deltoin's Activity
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Potential signaling pathways modulated by Deltoin.

» NF-kB Signaling Pathway: Many natural compounds with anti-inflammatory effects act by
inhibiting the NF-kB pathway, a key regulator of the inflammatory response. It is plausible
that Deltoin exerts its anti-inflammatory effects through the downregulation of NF-kB
activation, leading to a decrease in the production of pro-inflammatory cytokines.

 MAPK Signaling Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway is
involved in cellular stress responses, inflammation, and apoptosis. Furanocoumarins have
been shown to modulate MAPK signaling, suggesting that Deltoin may also influence this
pathway to exert its biological effects.

» PI3K/Akt Signaling Pathway: This pathway is crucial for cell growth, proliferation, and
survival. Some furanocoumarins have been found to interfere with the PI3K/Akt pathway,
which is often dysregulated in cancer. This suggests a potential mechanism for any cytotoxic
or anti-proliferative effects of Deltoin.

Further research is required to elucidate the precise molecular targets and signaling pathways
through which Deltoin mediates its biological activities.

Conclusion
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Deltoin is a furanocoumarin with established anti-inflammatory properties and potential for
further therapeutic development. This guide has consolidated the available information on its
molecular structure and characterization, providing a valuable resource for researchers. The
detailed experimental protocols for isolation and bioactivity assessment will facilitate further
investigation into this promising natural product. Future studies should focus on obtaining
complete spectroscopic data, exploring its cytotoxic and other biological activities, and
elucidating the specific signaling pathways it modulates to fully understand its therapeutic
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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